Cas no 890652-00-3 (AKOS BC-0115)

• Product Name: AKOS BC-0115
• CAS No: 890652-00-3
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 1939691
• Update Time: 2022-09-22

AKOS BC-0115 Chemical and Physical Properties

Names and Identifiers

• AKOS BC-0115
• 3-[2-(4-methyl-1-piperazinyl)ethoxy]Benzenamine
• 3-[2-(4-METHYL-PIPERAZIN-1-YL)-ETHOXY]-PHENYLAMINE
• 3-(2-(4-methylpiperazin-1-yl)ethoxy)aniline

• Inchi： 1S/C13H21N3O/c1-15-5-7-16(8-6-15)9-10-17-13-4-2-3-12(14)11-13/h2-4,11H,5-10,14H2,1H3
• InChI Key： OCLILGBSWCUZDJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(OCCN2CCN(C)CC2)=C1

Computed Properties

• Exact Mass: 235.168
• Monoisotopic Mass: 235.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.7A^2